Cas no 1423032-89-6 (4-chloro-1H-pyrrolo2,3-bpyridine-3-sulfonyl chloride)

• Product Name: 4-chloro-1H-pyrrolo2,3-bpyridine-3-sulfonyl chloride
• CAS No: 1423032-89-6
• MF: C₇H₄Cl₂N₂O₂S
• MW: 251.089858055115
• CID: 4598441
• Update Time: 2025-10-28

4-chloro-1H-pyrrolo2,3-bpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride
• 4-chloro-1H-pyrrolo2,3-bpyridine-3-sulfonyl chloride

• Inchi： 1S/C7H4Cl2N2O2S/c8-4-1-2-10-7-6(4)5(3-11-7)14(9,12)13/h1-3H,(H,10,11)
• InChI Key： HYGHMJICOVYYMK-UHFFFAOYSA-N
• SMILES： C12NC=C(S(Cl)(=O)=O)C1=C(Cl)C=CN=2

Additional information on 4-chloro-1H-pyrrolo2,3-bpyridine-3-sulfonyl chloride

4-Chloro-1H-Pyrrolo[2,3-b]Pyridine-3-Sulfonyl Chloride: A Comprehensive Overview

4-Chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride, also known by its CAS number 1423032-89-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic sulfonamides, which are widely recognized for their unique electronic properties and structural versatility. The molecule features a pyrrolopyridine ring system, which is a fused bicyclic structure combining a pyrrole and a pyridine moiety. This structural arrangement imparts exceptional stability and reactivity, making it a valuable precursor in the synthesis of advanced materials and pharmaceutical agents.

The synthesis of 4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride typically involves multi-step organic reactions, including Friedel-Crafts alkylation, sulfonation, and subsequent chlorination processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and minimizing environmental impact. The compound's sulfonyl chloride group is particularly reactive, facilitating its use in nucleophilic substitution reactions to form diverse derivatives.

In terms of physical properties, 4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for solution-phase reactions. The compound also demonstrates moderate thermal stability, though it decomposes upon prolonged exposure to high temperatures.

The applications of this compound are vast and growing with recent research breakthroughs. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation.

In materials science, 4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride is employed as a building block for constructing advanced functional materials. Its ability to form stable covalent bonds with other organic and inorganic components makes it ideal for the development of high-performance polymers and hybrid materials. Recent research has focused on its use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The electronic properties of this compound have also drawn attention in the field of optoelectronics. Its conjugated π-system enables efficient charge transport, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are actively exploring ways to optimize its electronic characteristics through structural modifications.

In conclusion, 4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic methods position it at the forefront of chemical innovation. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.